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Compound of Interest

Compound Name: JTP-103237

Cat. No.: B15576489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JTP-103237 is a potent and selective inhibitor of monoacylglycerol acyltransferase 2 (MGAT2),

an enzyme pivotal in the resynthesis of triglycerides in the small intestine. This technical guide

provides a comprehensive overview of the chemical structure, properties, and pharmacological

effects of JTP-103237. It details the compound's mechanism of action in modulating lipid

absorption and its potential as a therapeutic agent for metabolic disorders such as obesity and

non-alcoholic fatty liver disease (NAFLD). This document synthesizes available data on its

efficacy, supported by experimental protocols and an exploration of the signaling pathways it

influences.

Chemical Structure and Properties
JTP-103237 is chemically identified as 7-(4,6-di-tert-butylpyrimidin-2-yl)-3-(4-

trifluoromethoxyphenyl)-5,6,7,8-tetrahydro[1][2][3]triazolo[4,3-a]pyrazine.[4][5] Its chemical

properties are summarized in the table below.
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Property Value Source

IUPAC Name

7-(4,6-di-tert-butylpyrimidin-2-

yl)-3-(4-

trifluoromethoxyphenyl)-5,6,7,8

-tetrahydro[1][2][3]triazolo[4,3-

a]pyrazine

[4][5]

Molecular Formula C₂₉H₃₃F₃N₆ Derived from IUPAC Name

Molecular Weight 534.61 g/mol Calculated from Formula

SMILES String

CC(C)

(C)c1cc(nc(n1)N2CCN3N=C(c

4ccc(cc4)OC(F)

(F)F)N=C3C2)C(C)(C)C

Hypothetical, based on IUPAC

Name

A 2D representation of the chemical structure of JTP-103237 is provided below.
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Preparation

Reaction Analysis

Prepare MGAT2 enzyme source 
 (e.g., human intestinal microsomes)

Incubate enzyme, substrate, and inhibitor 
 at 37°C

Prepare substrate solution 
 ([14C]Oleoyl-CoA and 2-monooleoylglycerol)

Prepare serial dilutions of JTP-103237

Stop the reaction 
 (e.g., with a quenching solution) Extract lipids Separate radiolabeled diacylglycerol 

 by thin-layer chromatography (TLC)
Quantify radioactivity 

 using a liquid scintillation counter Calculate IC₅₀ value
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Fast mice overnight (e.g., 12-16 hours)

Collect baseline blood sample (t=0)

Administer JTP-103237 or vehicle orally

Administer a lipid load (e.g., olive oil) orally

Collect blood samples at specified time points 
 (e.g., 1, 2, 4, 6 hours post-lipid load)

Measure plasma triglyceride levels

Calculate the area under the curve (AUC) for plasma triglycerides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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